Diureidoacetic acid
Diureidoacetic acid
Allantoic acid, also known as diureidoacetate or allantoate, belongs to the class of organic compounds known as n-carbamoyl-alpha amino acids. N-carbamoyl-alpha amino acids are compounds containing an alpha amino acid which bears an carbamoyl group at its terminal nitrogen atom. Allantoic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, allantoic acid is primarily located in the cytoplasm. Allantoic acid exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, allantoic acid can be found in a number of food items such as mountain yam, dill, epazote, and persian lime. This makes allantoic acid a potential biomarker for the consumption of these food products.
Allantoic acid is a member of the class of ureas that consists of acetic acid in which the two methyl hydrogens are replaced by carbamoylamino groups respectively. It has a role as a plant metabolite and a mouse metabolite. It is a conjugate acid of an allantoate.
Allantoic acid is a member of the class of ureas that consists of acetic acid in which the two methyl hydrogens are replaced by carbamoylamino groups respectively. It has a role as a plant metabolite and a mouse metabolite. It is a conjugate acid of an allantoate.
Brand Name:
Vulcanchem
CAS No.:
102185-22-8
VCID:
VC0017059
InChI:
InChI=1S/C4H8N4O4/c5-3(11)7-1(2(9)10)8-4(6)12/h1H,(H,9,10)(H3,5,7,11)(H3,6,8,12)
SMILES:
C(C(=O)O)(NC(=O)N)NC(=O)N
Molecular Formula:
C4H8N4O4
Molecular Weight:
176.13 g/mol
Diureidoacetic acid
CAS No.: 102185-22-8
Main Products
VCID: VC0017059
Molecular Formula: C4H8N4O4
Molecular Weight: 176.13 g/mol
| CAS No. | 102185-22-8 |
|---|---|
| Product Name | Diureidoacetic acid |
| Molecular Formula | C4H8N4O4 |
| Molecular Weight | 176.13 g/mol |
| IUPAC Name | 2,2-bis(carbamoylamino)acetic acid |
| Standard InChI | InChI=1S/C4H8N4O4/c5-3(11)7-1(2(9)10)8-4(6)12/h1H,(H,9,10)(H3,5,7,11)(H3,6,8,12) |
| Standard InChIKey | NUCLJNSWZCHRKL-UHFFFAOYSA-N |
| SMILES | C(C(=O)O)(NC(=O)N)NC(=O)N |
| Canonical SMILES | C(C(=O)O)(NC(=O)N)NC(=O)N |
| Melting Point | 180-181°C |
| Physical Description | Solid |
| Description | Allantoic acid, also known as diureidoacetate or allantoate, belongs to the class of organic compounds known as n-carbamoyl-alpha amino acids. N-carbamoyl-alpha amino acids are compounds containing an alpha amino acid which bears an carbamoyl group at its terminal nitrogen atom. Allantoic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, allantoic acid is primarily located in the cytoplasm. Allantoic acid exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, allantoic acid can be found in a number of food items such as mountain yam, dill, epazote, and persian lime. This makes allantoic acid a potential biomarker for the consumption of these food products. Allantoic acid is a member of the class of ureas that consists of acetic acid in which the two methyl hydrogens are replaced by carbamoylamino groups respectively. It has a role as a plant metabolite and a mouse metabolite. It is a conjugate acid of an allantoate. |
| Synonyms | allantoic acid allantoic acid, monosodium salt diureidoacetic acid |
| PubChem Compound | 203 |
| Last Modified | Nov 11 2021 |
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